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Compound of Interest

Compound Name: Methyl Stearate

Cat. No.: B116589 Get Quote

Introduction

Methyl stearate, the methyl ester of stearic acid, is a fatty acid ester with a wide range of

applications in research and development, including its use as a surfactant, lubricant, and in

the formulation of various products. For laboratory personnel, drug development professionals,

and scientists, a comprehensive understanding of its health and safety profile is paramount to

ensure safe handling and mitigate potential risks. This in-depth technical guide provides a

consolidated overview of the health and safety considerations for methyl stearate,

summarizing key toxicological data, outlining safe handling procedures, and detailing

emergency response protocols.

Physicochemical and Toxicological Profile
A thorough understanding of the inherent properties of a chemical is the foundation of a robust

safety protocol. The following tables summarize the key physicochemical characteristics and

toxicological data for methyl stearate.

Physicochemical Properties
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Property Value Reference

CAS Number 112-61-8 [1]

Molecular Formula C19H38O2 [1]

Molecular Weight 298.5 g/mol [2]

Appearance White crystalline solid [3]

Melting Point 37 - 41 °C [3]

Boiling Point 215 °C @ 15 mmHg

Flash Point > 112 °C

Solubility
Insoluble in water. Soluble in

ether, acetone, and alcohol.

Density 0.8498 g/cm³ at 40°C

Vapor Pressure 0.0002 hPa at 25 °C

Toxicological Data
Methyl stearate is characterized by a low order of acute toxicity. The available data from

studies conducted according to OECD guidelines are summarized below.
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Endpoint Species Route Result Guideline Reference

Acute Oral

Toxicity
Rat Oral

LD50 > 2000

mg/kg
OECD 401

Acute

Inhalation

Toxicity

Rat Inhalation
LC50 > 5

mg/L (4h)
OECD 436

Skin

Corrosion/Irrit

ation

Rabbit Dermal
No skin

irritation
OECD 404

Serious Eye

Damage/Irrita

tion

Rabbit Ocular
No eye

irritation
OECD 405

Skin

Sensitization
- -

Not classified

as a

sensitizer

OECD 406

Germ Cell

Mutagenicity
- - Negative -

Carcinogenici

ty
- -

Not classified

as a

carcinogen

by IARC,

NTP, or

OSHA

-

Ecotoxicological Data
Endpoint Species Result Guideline Reference

Aquatic Toxicity
Daphnia magna

(Water flea)

EC50 (48h) >

0.02 mg/L
OECD 202

Biodegradability -
Readily

biodegradable
OECD 301D
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Experimental Protocols
The toxicological and ecotoxicological data presented above were generated following

standardized OECD test guidelines. While detailed, substance-specific study reports are not

publicly available, the general methodologies are outlined below.

Acute Oral Toxicity (OECD Guideline 401)
This test provides information on health hazards likely to arise from a single oral exposure to a

substance.

Test Principle: A single dose of the substance is administered orally to a group of

experimental animals (typically rats).

Methodology:

Animals: Healthy, young adult rats of a single sex (usually females) are used.

Dose Administration: The test substance is administered in a single dose by gavage using

a stomach tube or a suitable intubation cannula. A vehicle may be used to aid in dosing.

Observation Period: Animals are observed for mortality, clinical signs, and body weight

changes for at least 14 days.

Endpoint: The LD50 (the dose estimated to be lethal to 50% of the animals) is determined.

For methyl stearate, the study concluded with an LD50 value greater than the limit dose

of 2000 mg/kg body weight.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test assesses the potential of a substance to cause reversible or irreversible inflammatory

changes to the skin.

Test Principle: The substance is applied in a single dose to a small area of the skin of an

experimental animal (typically an albino rabbit).

Methodology:
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Application: A 0.5 g amount of the solid test substance is applied to a small area of clipped

skin and covered with a gauze patch and semi-occlusive dressing.

Exposure Duration: The exposure period is 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Results: For methyl stearate, no skin irritation was observed.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.

Test Principle: A single dose of the substance is applied to the conjunctival sac of one eye of

an experimental animal (typically an albino rabbit).

Methodology:

Application: A defined amount of the test substance is instilled into the conjunctival sac of

one eye. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specified intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Results: Methyl stearate was found to cause no eye irritation in these studies.

Signaling Pathways and Mechanistic Toxicity
Currently, there is no significant published literature detailing specific signaling pathways or a

deep mechanistic understanding of methyl stearate's toxicity. Its low toxicity profile suggests

that it does not significantly interact with critical biological pathways at typical exposure levels.

The primary health considerations are related to mild, reversible irritation upon direct contact in

sensitive individuals and the potential for adverse effects following accidental large-volume

ingestion.

Health and Safety Workflows
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To ensure a safe laboratory environment, it is crucial to have clear and logical workflows for

handling chemicals. The following diagrams, created using the DOT language, illustrate key

safety procedures for methyl stearate.

Methyl Stearate Handling Workflow

Start: Handling Methyl Stearate

Conduct Risk Assessment

Select Appropriate PPE
(Gloves, Safety Glasses)

Use Engineering Controls
(e.g., Fume Hood if heating)

Handle with care to avoid dust generation and contact

Store in a cool, dry, well-ventilated area away from oxidizing agents

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling methyl stearate in a laboratory setting.
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Methyl Stearate Spill Response

Spill Occurs

Evacuate immediate area if necessary

Don appropriate PPE

Contain the spill

For solid spill: Gently sweep up and place in a suitable container for disposal For molten spill: Allow to solidify before cleanup

Decontaminate the area

Dispose of waste according to regulations

Report the incident

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a methyl stearate spill.
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Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Under normal conditions of use where adequate ventilation is

available, respiratory protection is not typically required. If dusts are generated or the

substance is heated, a NIOSH-approved respirator may be necessary.

Handling
Avoid contact with skin and eyes.

Avoid generating dust.

Ensure adequate ventilation.

Keep away from incompatible materials such as strong oxidizing agents.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from strong oxidizing agents.

Emergency Procedures
First-Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.
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After Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Seek medical attention if irritation develops or persists.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek medical attention if irritation persists.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention if

you feel unwell.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustible solid. Dust may form explosive mixtures with air. Hazardous

combustion products include carbon monoxide and carbon dioxide.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment. Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: For solid spills, gently sweep up the material and place it into a

suitable, labeled container for disposal. For molten spills, allow the material to solidify before

cleaning.

Disposal Considerations
Dispose of methyl stearate and its containers in accordance with local, state, and federal

regulations. Do not dispose of it into the environment.

Conclusion
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Methyl stearate is a compound with a low hazard profile. However, adherence to standard

laboratory safety practices is essential to minimize any potential risks. This guide provides a

comprehensive overview of the critical health and safety information for methyl stearate,

empowering researchers and scientists to handle this chemical responsibly and safely. By

understanding its properties, following recommended handling procedures, and being prepared

for emergencies, users can confidently and safely incorporate methyl stearate into their

research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

